Cas no 954610-30-1 (1-(3,4-dimethoxyphenyl)methyl-3-(5-oxo-1-phenylpyrrolidin-3-yl)methylurea)

• Product Name: 1-(3,4-dimethoxyphenyl)methyl-3-(5-oxo-1-phenylpyrrolidin-3-yl)methylurea
• CAS No: 954610-30-1
• MF: C₂₁H₂₅N₃O₄
• MW: 383.440905332565
• CID: 5768106
• PubChem ID: 16919944
• Update Time: 2025-10-25

1-(3,4-dimethoxyphenyl)methyl-3-(5-oxo-1-phenylpyrrolidin-3-yl)methylurea Chemical and Physical Properties

Names and Identifiers

• 954610-30-1
• AKOS024643942
• F2372-0035
• 1-[(3,4-dimethoxyphenyl)methyl]-3-[(5-oxo-1-phenylpyrrolidin-3-yl)methyl]urea
• 1-(3,4-dimethoxybenzyl)-3-((5-oxo-1-phenylpyrrolidin-3-yl)methyl)urea
• 1-(3,4-dimethoxyphenyl)methyl-3-(5-oxo-1-phenylpyrrolidin-3-yl)methylurea

• Inchi： 1S/C21H25N3O4/c1-27-18-9-8-15(10-19(18)28-2)12-22-21(26)23-13-16-11-20(25)24(14-16)17-6-4-3-5-7-17/h3-10,16H,11-14H2,1-2H3,(H2,22,23,26)
• InChI Key： JSJONDURYHQNDQ-UHFFFAOYSA-N
• SMILES： O=C1CC(CNC(NCC2C=CC(=C(C=2)OC)OC)=O)CN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 383.18450629g/mol
• Monoisotopic Mass: 383.18450629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 79.9Ų

Additional information on 1-(3,4-dimethoxyphenyl)methyl-3-(5-oxo-1-phenylpyrrolidin-3-yl)methylurea

Compound CAS No. 954610-30-1: 1-(3,4-Dimethoxyphenyl)methyl-3-(5-Oxo-1-phenylpyrrolidin-3-yl)methylurea

The compound with CAS No. 954610-30-1, known as 1-(3,4-dimethoxyphenyl)methyl-3-(5-oxo-1-phenylpyrrolidin-3-yl)methylurea, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structure, which incorporates a dimethoxyphenyl group and a pyrrolidinone moiety, both of which contribute to its potential biological activity.

Recent studies have highlighted the importance of dimethoxyphenyl groups in modulating the pharmacokinetic properties of bioactive molecules. The presence of these groups in the compound suggests that it may exhibit enhanced solubility and bioavailability, making it a promising candidate for drug development. Additionally, the pyrrolidinone ring within the molecule is known to stabilize certain conformations, potentially enhancing its interaction with target proteins.

One of the most intriguing aspects of this compound is its ability to act as a molecular scaffold for the design of novel therapeutic agents. Researchers have explored its potential as an enzyme inhibitor, particularly in the context of kinase and protease targets. Experimental data indicate that the compound demonstrates moderate inhibitory activity against several key enzymes involved in inflammatory and proliferative pathways.

Furthermore, the incorporation of a methylurea group in the molecule introduces additional functional diversity. This group has been shown to enhance hydrogen bonding capabilities, which are critical for molecular recognition and binding affinity. Recent advancements in computational chemistry have enabled researchers to predict the binding modes of this compound with high accuracy, providing valuable insights into its mechanism of action.

The synthesis of 1-(3,4-dimethoxyphenyl)methyl-3-(5-Oxo-1-phenylpyrrolidin-3-YL)methylurea involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of microwave-assisted synthesis has been reported to significantly improve reaction yields and reduce production times, making this compound more accessible for large-scale studies.

In terms of applications, this compound has shown potential in the treatment of various pathological conditions, including neurodegenerative diseases and cancer. Preclinical studies suggest that it may inhibit key signaling pathways involved in cell proliferation and apoptosis. However, further research is required to fully elucidate its therapeutic potential and safety profile.

Looking ahead, the development of analogs based on this compound's structure is expected to expand its utility in drug discovery programs. Researchers are currently exploring modifications to the dimethoxyphenyl group and pyrrolidinone ring to optimize pharmacokinetic properties and enhance target specificity.

In conclusion, CAS No. 954610-30-1 represents a cutting-edge molecule with significant potential in medicinal chemistry. Its unique structure and functional groups make it a valuable tool for advancing our understanding of molecular interactions and therapeutic interventions.